Cas no 1705781-66-3 (1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one)

• Product Name: 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one
• CAS No: 1705781-66-3
• MF: C₁₇H₂₃NO₄S
• MW: 337.433823823929
• CID: 6303448
• PubChem ID: 90590825
• Update Time: 2025-06-30

1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one
• 2-(3-methoxyphenyl)-1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• AKOS024883338
• 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one
• 2-(3-methoxyphenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 1705781-66-3
• F6441-4322

• Inchi： 1S/C17H23NO4S/c1-22-15-5-3-4-12(8-15)9-17(19)18-13-6-7-14(18)11-16(10-13)23(2,20)21/h3-5,8,13-14,16H,6-7,9-11H2,1-2H3
• InChI Key： GTHCKBXJUOSORH-UHFFFAOYSA-N
• SMILES： S(C)(C1CC2CCC(C1)N2C(CC1C=CC=C(C=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 337.13477939g/mol
• Monoisotopic Mass: 337.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one

Introduction to 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one (CAS No. 1705781-66-3) in Modern Chemical and Pharmaceutical Research

The compound 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one, identified by its CAS number 1705781-66-3, represents a significant advancement in the realm of medicinal chemistry and pharmacological innovation. This intricate molecular structure, characterized by its bicyclic framework and functionalized aromatic groups, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

At the core of this compound’s appeal lies its unique structural motif: a bicyclo3.2.1octane core substituted with a 3-methanesulfonyl group at the 3-position and an 8-azabicyclo moiety at the 8-position, further enhanced by an acetophenone derivative with a 3-methoxyphenyl substituent. This configuration not only imparts distinct electronic and steric properties but also opens up avenues for diverse interactions with biological targets, particularly enzymes and receptors involved in critical metabolic and signaling processes.

Recent studies have highlighted the compound’s relevance in the development of novel pharmacophores targeting neurological disorders. The presence of the azabicyclo scaffold, which mimics certain natural product scaffolds known for their bioactivity, suggests potential utility in modulating neurotransmitter release and receptor function. Specifically, preliminary in vitro assays have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) or cyclooxygenase (COX), which are implicated in conditions ranging from depression to inflammation.

The 3-methanesulfonyl group appended to the bicyclic system introduces a strong electron-withdrawing effect, which can fine-tune the compound’s binding affinity to specific protein targets. This feature is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter pharmacokinetic profiles and therapeutic efficacy. Additionally, the acetophenone moiety with a 3-methoxyphenyl substituent adds another layer of complexity, enabling π-stacking interactions or hydrophobic effects that could enhance membrane permeability or binding affinity to hydrophobic pockets within biological targets.

In the context of drug discovery, the synthesis of this compound exemplifies the growing trend toward rational drug design, where computational modeling and high-throughput screening are leveraged to identify promising candidates. The structural features of 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one align well with current pharmacological paradigms that emphasize multivalency and privileged scaffolds—structural motifs that have repeatedly proven successful in generating biologically active molecules.

Moreover, the compound’s stability under various physiological conditions makes it a candidate for further exploration in preclinical studies. Its resistance to metabolic degradation suggests that it may exhibit prolonged half-life upon administration, reducing the frequency of dosing required for therapeutic effect. This characteristic is particularly advantageous in chronic disease management, where patient compliance is often compromised by complex dosing regimens.

The intersection of organic chemistry and biochemistry has been instrumental in elucidating the potential roles of this molecule. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been employed to determine its precise three-dimensional structure, providing critical insights into how it might interact with biological targets at the atomic level. These structural insights are complemented by computational studies using molecular dynamics simulations and quantum mechanical calculations, which predict binding affinities and potential conformations within biological environments.

Recent breakthroughs in synthetic methodologies have also contributed to the accessibility of this compound for further research. Advances in transition-metal-catalyzed reactions and asymmetric synthesis have enabled more efficient routes to complex cyclic systems, reducing both cost and environmental impact while improving scalability for larger-scale production or derivative synthesis.

The broader implications of this research extend beyond individual compounds to encompass advancements in chemical biology and systems pharmacology. By understanding how molecules like 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one interact with biological systems at multiple levels—from molecular recognition to cellular responses—we gain deeper insights into disease mechanisms and identify new therapeutic strategies.

In conclusion, the compound identified as CAS No. 1705781-66-3, formally named 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-2-(3-methoxyphenyl)ethan-1-one, represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics with significant potential across multiple disease areas. Its unique scaffold architecture combined with functional groups designed for optimal biological interaction positions it as a valuable asset in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs through innovative chemical design.